2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile

• IUPAC Name: 2-[(5-bromo-2-oxopyridin-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C13H9BrN2O/c14-12-5-6-13(17)16(9-12)8-11-4-2-1-3-10(11)7-15/h1-6,9H,8H2
• InChI Key: VOZGKHSLIAWONU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C=CC2=O)Br)C#N
• Molecular Formula: C13H9BrN2O
• Molecular Weight: 289.13 g/mol

Description

2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile, also known as BAPTA-AM, is a chemical compound that has been widely used in scientific research due to its ability to chelate calcium ions. BAPTA-AM is a cell-permeable derivative of BAPTA, which is a well-known calcium chelator.

Mechanism of Action

2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile works by binding to calcium ions, which prevents them from binding to and activating calcium-dependent proteins. This leads to a decrease in intracellular calcium concentration, which affects various cellular processes.
Biochemical and Physiological Effects:
2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile has been shown to have various biochemical and physiological effects. It has been shown to inhibit calcium-dependent enzymes, such as calmodulin-dependent protein kinase II (CaMKII) and phospholipase C (PLC). 2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile has also been shown to inhibit calcium-dependent neurotransmitter release and synaptic plasticity. In addition, 2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile has been shown to induce apoptosis and cell death in various cell types.

Advantages and Limitations for Lab Experiments

2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile has several advantages for lab experiments. It is cell-permeable, which allows it to enter cells and chelate intracellular calcium. It is also stable and can be stored for long periods of time. However, 2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile has some limitations. It is not specific to calcium ions and can chelate other divalent cations, such as magnesium and zinc. It also requires careful handling and storage to prevent degradation.

Future Directions

There are several future directions for the use of 2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile in scientific research. One direction is to develop more specific calcium chelators that can target specific calcium-dependent proteins. Another direction is to use 2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile in combination with other drugs to study their synergistic effects on calcium signaling. Additionally, 2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile can be used to study the role of calcium in various diseases, such as Alzheimer's disease and cancer. Overall, 2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile is a valuable tool for studying calcium signaling and has many potential applications in scientific research.

Synthesis Methods

2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile can be synthesized by the reaction of BAPTA with 5-bromo-2-oxo-1,2-dihydropyridine-3-carbaldehyde and then further reacting with benzyl bromide. The final product is a white powder that is soluble in DMSO and ethanol.

Scientific Research Applications

2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile has been widely used in scientific research for its ability to chelate calcium ions. It has been used in various fields, including neuroscience, cell biology, and biochemistry. 2-[(5-Bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]benzonitrile is used to study the role of calcium ions in cell signaling, synaptic transmission, and gene expression. It is also used to study the role of calcium in apoptosis, cell death, and proliferation.